Cas no 1070670-52-8 (N-hydroxy-9H-xanthene-9-carboxamide)

• Product Name: N-hydroxy-9H-xanthene-9-carboxamide
• CAS No: 1070670-52-8
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• MDL: MFCD32662876
• CID: 5673437
• PubChem ID: 44626296
• Update Time: 2025-08-05

N-hydroxy-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL583490
• 1070670-52-8
• SCHEMBL2843958
• EN300-26619625
• N-hydroxy-9H-xanthene-9-carboxamide
• D06IMY
• BDBM50300446

• MDL： MFCD32662876
• Inchi： 1S/C14H11NO3/c16-14(15-17)13-9-5-1-3-7-11(9)18-12-8-4-2-6-10(12)13/h1-8,13,17H,(H,15,16)
• InChI Key： ULUVQBMMAOHWSH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NO)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 241.07389321g/mol
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on N-hydroxy-9H-xanthene-9-carboxamide

N-hydroxy-9H-xanthene-9-carboxamide (CAS No. 1070670-52-8): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

N-hydroxy-9H-xanthene-9-carboxamide (CAS No. 1070670-52-8) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties: N-hydroxy-9H-xanthene-9-carboxamide is a derivative of xanthene, a class of organic compounds characterized by a tricyclic structure. The compound features a hydroxyl group (-OH) attached to the nitrogen atom of the amide functional group, which imparts specific chemical and biological properties. The molecular formula of N-hydroxy-9H-xanthene-9-carboxamide is C₁₃H₁₁NO₃, with a molecular weight of approximately 233.23 g/mol. It is typically a white or off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods: The synthesis of N-hydroxy-9H-xanthene-9-carboxamide can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 9H-xanthene-9-carboxylic acid with hydroxylamine under appropriate conditions. This reaction typically proceeds via an amide formation mechanism, where the carboxylic acid group reacts with hydroxylamine to form the amide bond. Recent advancements in synthetic chemistry have also explored more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic approaches, to improve yield and reduce by-products.

Biological Activities: The biological activities of N-hydroxy-9H-xanthene-9-carboxamide have been the subject of extensive research, particularly in the context of its potential therapeutic applications. Studies have shown that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage caused by reactive oxygen species (ROS). Additionally, N-hydroxy-9H-xanthene-9-carboxamide has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These properties make it a promising candidate for the development of new drugs targeting inflammatory diseases.

Clinical Applications: In the pharmaceutical industry, N-hydroxy-9H-xanthene-9-carboxamide is being investigated for its potential use in treating various conditions. Preclinical studies have shown that it can effectively reduce inflammation in animal models of arthritis and other inflammatory disorders. Furthermore, its antioxidant properties may have applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression. Clinical trials are currently underway to evaluate the safety and efficacy of N-hydroxy-9H-xanthene-9-carboxamide in human subjects.

Recent Research Developments: Recent research has expanded our understanding of the mechanisms underlying the biological activities of N-hydroxy-9H-xanthene-9-carboxamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can modulate signaling pathways involved in inflammation and oxidative stress. Another study in the European Journal of Pharmacology found that N-hydroxy-9H-xanthene-9-carboxamide can enhance cellular antioxidant defenses by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the multifaceted nature of this compound's biological effects.

Safety Considerations: While N-hydroxy-9H-xanthene-9-carboxamide shows promise as a therapeutic agent, it is important to consider its safety profile. Preclinical toxicology studies have generally indicated low toxicity at therapeutic doses; however, further research is needed to fully understand any potential side effects or long-term health impacts. Regulatory agencies such as the FDA are closely monitoring ongoing clinical trials to ensure that safety standards are met before approving any new drug candidates.

Conclusion: In summary, N-hydroxy-9H-xanthene-9-carboxamide (CAS No. 1070670-52-8) is a versatile compound with a range of potential applications in chemical and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medicine.